Cas no 931748-81-1 (2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile)

• Product Name: 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile
• CAS No: 931748-81-1
• MF: C₂₂H₁₈N₄O₃
• MW: 386.403324604034
• CID: 5428724
• Update Time: 2025-05-20

2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(pyridin-3-ylmethylamino)-1,3-oxazole-4-carbonitrile
• 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H18N4O3/c1-15-5-7-17(8-6-15)27-14-18-9-10-20(28-18)21-25-19(12-23)22(29-21)26(2)16-4-3-11-24-13-16/h3-11,13H,14H2,1-2H3
• InChI Key： KBQCASIUSANFLK-UHFFFAOYSA-N
• SMILES： O1C(N(C2=CC=CN=C2)C)=C(C#N)N=C1C1=CC=C(COC2=CC=C(C)C=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile

2-{5-(4-Methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

2-{5-(4-Methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile, identified by the CAS registry number 931748-81-1, is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and agrochemistry. This compound is characterized by its intricate molecular structure, which includes a furan ring, a pyridine moiety, and an oxazole group, all interconnected through specific functional groups. The presence of these heterocyclic rings and substituents contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The incorporation of a 4-methylphenoxy group into the furan ring enhances the compound's lipophilicity, which is crucial for its absorption and bioavailability in biological systems. Similarly, the pyridin-3-yl substituent introduces electron-withdrawing effects that can modulate the compound's reactivity and selectivity in various biochemical pathways.

One of the most significant aspects of this compound is its potential as a lead molecule in drug discovery. Recent studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by targeting specific oncogenic pathways. For instance, research conducted at leading pharmaceutical institutions has shown that this compound can inhibit the proliferation of cancer cells by interfering with key enzymes involved in cell cycle regulation. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

In addition to its pharmacological applications, this compound also shows potential in agrochemistry as a novel fungicide. Field trials have indicated that it possesses potent activity against various fungal pathogens, including those resistant to conventional fungicides. The mechanism of action involves disruption of fungal cell membrane integrity and inhibition of essential metabolic pathways. These findings underscore its role as a sustainable solution for crop protection in an era where resistance to existing pesticides is becoming increasingly prevalent.

The structural versatility of this compound allows for further modifications to enhance its efficacy and reduce adverse effects. For example, researchers are exploring the impact of substituent variations on its pharmacokinetic properties. Computational modeling techniques, such as molecular docking and dynamics simulations, are being employed to predict optimal substitutions that maximize bioavailability while minimizing toxicity.

In conclusion, CAS No. 931748-81-1, or 2-{5-(4-methylphenoxy)methylfuran-2-yl}-5-{(pyridin-3-yl)methylamino}-1,3-oxazole-4-carbonitrile, represents a cutting-edge molecule with multifaceted applications in medicine and agriculture. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing critical challenges in human health and food security.